3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium

• Molecular Formula: C8H10NO2S+
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 1-methyl-4-methylsulfanylpyridin-1-ium-3-carboxylic acid
• InChI: InChI=1S/C8H9NO2S/c1-9-4-3-7(12-2)6(5-9)8(10)11/h3-5H,1-2H3/p+1
• InChI Key: DHSARIBETSFBEG-UHFFFAOYSA-O
• SMILES: C[N+]1=CC(=C(C=C1)SC)C(=O)O

Description

3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as Coenzyme M, which is an important coenzyme in the metabolism of methanogens. The purpose of

Mechanism of Action

The mechanism of action of 3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium involves its role as a coenzyme in the metabolism of methanogens. This compound is involved in the conversion of methyl coenzyme M to methane gas, which is a critical step in the production of biofuels. The exact mechanism of action of this compound is still being studied, and further research is needed to fully understand its role in microbial metabolism.
Biochemical and Physiological Effects
3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium has several biochemical and physiological effects. It is an important coenzyme in the metabolism of methanogens, and it plays a critical role in the production of methane gas. This compound has also been shown to have antioxidant properties, which may have potential therapeutic applications. Additionally, it has been shown to have an inhibitory effect on the growth of certain microorganisms, which may have implications for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium has several advantages for lab experiments. It is a stable compound that can be easily synthesized, and it has a wide range of applications in scientific research. However, there are also limitations to its use in lab experiments. This compound is highly reactive and can be difficult to handle, which may limit its use in certain experiments. Additionally, it can be expensive to produce, which may limit its availability for some researchers.

Future Directions

There are several future directions for research on 3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium. One area of focus is the study of its role as a coenzyme in the metabolism of methanogens. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the production of biofuels. Additionally, there is a need for research on the antioxidant properties of this compound and its potential therapeutic applications. Finally, there is a need for research on the inhibitory effects of this compound on the growth of microorganisms and its potential use as an antimicrobial agent.
Conclusion
In conclusion, 3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium is a chemical compound that has gained significant attention in scientific research due to its unique properties. The synthesis of this compound is a complex process that involves several steps, and it has a wide range of applications in scientific research. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the production of biofuels, as well as its potential therapeutic and antimicrobial properties.

Synthesis Methods

The synthesis of 3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium is a complex process that involves several steps. The first step involves the reduction of methyl coenzyme M to methylsulfanyl coenzyme M using hydrogen gas and a nickel catalyst. The second step involves the addition of formaldehyde to methylsulfanyl coenzyme M, which results in the formation of 3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium. The overall synthesis process is a critical step in the production of this compound for scientific research purposes.

Scientific Research Applications

3-Carboxy-1-methyl-4-(methylsulfanyl)pyridinium has been extensively studied in scientific research due to its unique properties. It has been used as a coenzyme in the metabolism of methanogens, which are microorganisms that produce methane gas. This compound has also been used in the study of microbial ecology, biogeochemistry, and environmental microbiology. Additionally, it has been used in the study of microbial metabolism and the production of biofuels.